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InChI=1S/C22H21N8O8PS4.C2H4O2/c1-3-38-26-13(16-25-21(43-28-16)27-39(35,36)37)17(31)24-14-18(32)30-15(20(33)34)12(9-40-19(14)30)42-22-23-11(8-41-22)10-4-6-29(2)7-5-10;1-2(3)4/h4-8,14,19H,3,9H2,1-2H3,(H4-,24,25,27,28,31,33,34,35,36,37);1H3,(H,3,4)/b26-13-;/t14-,19-;/m1./s1
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TAK-599 is a prodrug of T-91825, a cephalosporin antibiotic. In vitro, TAK-599 inhibits growth of S. pneumoniae, S. aureus, methicillin-resistant S. aureus (MRSA), E. coli, and K. pneumoniae (MICs = 0.008-2 mg/L). It is rapidly converted to T-91825 in rats and monkeys. TAK-599 has bacteriostatic effects in mice infected with S. pneumoniae, S. aureus, MRSA, E. coli, or K. pneumoniae when administered at doses ranging from 0.2-234 mg/kg per day and also decreases the number of CFUs in a mouse model of thigh infection. It exhibits a protective effect against systemic infection by clinical MRSA isolates in mice (ED50s = 1.08-4.81 mg/kg).
Ceftaroline Fosamil is an N-phosphono prodrug of the fifth-generation cephalosporin derivative ceftaroline with antibacterial activity. Ceftaroline fosamil is hydrolyzed to the active form ceftaroline in vivo. Ceftaroline binds to and inactiva...